Cas no 715-31-1 (2-(Pentafluorophenyl)propan-2-ol)
715-31-1 structure
Product Name:2-(Pentafluorophenyl)propan-2-ol
CAS No:715-31-1
MF:C9H7F5O
MW:226.143300294876
MDL:MFCD00039613
CID:576945
PubChem ID:262950
Update Time:2025-04-19
2-(Pentafluorophenyl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2,3,4,5,6-pentafluoro-a,a-dimethyl-
- 2-(2,3,4,5,6-pentafluorophenyl)propan-2-ol
- 2-(Pentafluorophenyl)-2-propanol
- 2-(pentafluorophenyl)propan-2-ol
- AC1L68M6
- AC1Q4N56
- CTK5D4532
- MolPort-001-776-160
- NSC97018
- 715-31-1
- MFCD00039613
- C9H7F5O
- AKOS015853261
- NSC-97018
- CS-0272899
- DTXSID00294548
- FT-0608890
- EN300-1836590
- 2-(Perfluorophenyl)propan-2-ol
- DB-055545
- 2-(Pentafluorophenyl)propan-2-ol
-
- MDL： MFCD00039613
- Inchi： 1S/C9H7F5O/c1-9(2,15)3-4(10)6(12)8(14)7(13)5(3)11/h15H,1-2H3
- InChI Key： KGZQNFRUGHFDNR-UHFFFAOYSA-N
- SMILES： FC1C(=C(C(=C(C=1C(C)(C)O)F)F)F)F
Computed Properties
- Exact Mass: 226.04200
- Monoisotopic Mass: 226.04170565g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Melting Point: 78-80
- Boiling Point: 74°C 4mm
- Refractive Index: 1.4465
- PSA: 20.23000
- LogP: 2.60950
2-(Pentafluorophenyl)propan-2-ol Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：R26;R36/37/39
2-(Pentafluorophenyl)propan-2-ol Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
2-(Pentafluorophenyl)propan-2-ol Pricemore >>
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| Alichem | A019115677-25g |
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| abcr | AB112615-5 g |
2-(Pentafluorophenyl)-2-propanol; 97% |
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2-(Pentafluorophenyl)propan-2-ol Suppliers
Amadis Chemical Company Limited
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Audited Supplier
(CAS:715-31-1)2-(Pentafluorophenyl)propan-2-ol
Order Number:A837233
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:39
Price ($):278.0
Email:sales@amadischem.com
2-(Pentafluorophenyl)propan-2-ol Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:715-31-1)2-(Pentafluorophenyl)propan-2-ol
Purity:99%
Quantity:25g
Price ($):278.0